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Compound of Interest

Compound Name: 2-Methoxy-4-propylphenol

Cat. No.: B1219966

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methoxy-4-propylphenol, also known as dihydroeugenol, is a phenolic compound with a
growing body of evidence supporting its potential for various therapeutic applications. This
technical guide provides an in-depth overview of the current scientific understanding of 2-
Methoxy-4-propylphenol, focusing on its pharmacological activities, underlying mechanisms
of action, and relevant experimental data. The information presented herein is intended to
serve as a comprehensive resource for researchers and professionals in the fields of drug
discovery and development.

Introduction

2-Methoxy-4-propylphenol (dihydroeugenol) is a naturally occurring phenolic compound
found in various plants and is structurally related to eugenol. It is recognized for its pleasant
aroma and is utilized in the flavor and fragrance industry[1]. Beyond its sensory properties,
emerging research has highlighted its potential as a bioactive agent with a range of
pharmacological effects, including anti-inflammatory, antioxidant, antimicrobial, and
neuroprotective activities. This guide synthesizes the available scientific literature to provide a
detailed examination of these therapeutic potentials.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1219966?utm_src=pdf-interest
https://www.benchchem.com/product/b1219966?utm_src=pdf-body
https://www.benchchem.com/product/b1219966?utm_src=pdf-body
https://www.benchchem.com/product/b1219966?utm_src=pdf-body
https://www.benchchem.com/product/b1219966?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylguaiacol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Formula C10H1402 [2]

Molecular Weight 166.22 g/mol [2]

CAS Number 2785-87-7 [2]

Appearance Colorless liquid

Boiling Point 125-126 °C at 14 mmHg

Density 1.038 g/mL at 25 °C

Synonyms Dihydroeugenol, 4- 2]
Propylguaiacol

Therapeutic Applications and Mechanisms of Action
Anti-inflammatory Activity

2-Methoxy-4-propylphenol and its analogs have demonstrated significant anti-inflammatory
properties. The primary mechanisms involve the modulation of key inflammatory signaling
pathways.

3.1.1. Inhibition of NF-kB and MAPK Signaling Pathways

Studies on the related compound 2-methoxy-4-vinylphenol (2M4VP) have shown that it dose-
dependently inhibits the production of nitric oxide (NO) and prostaglandin Ez (PGE-2) in
lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages. This is achieved by blocking the
expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2)[3]. The
underlying mechanism for this is the potent inhibition of the translocation of the NF-kB p65
subunit into the nucleus, which is a critical step in the activation of pro-inflammatory gene
transcription. This inhibition is a result of preventing the phosphorylation and subsequent
degradation of IkBa[3].

Furthermore, 2M4VP has been shown to suppress the phosphorylation of mitogen-activated
protein kinases (MAPKSs), including p38, ERK1/2, and JNK, which are also crucial for the
inflammatory response|3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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